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Clinical Trial: Propiomazine vs. Zopiclone

One older, direct-comparison clinical trial was found, which provides some objective data. The key findings

on efficacy and safety from this study are summarized in the table below.

Aspect Propiomazine (25 mg) Zopiclone (5 mg)

Study
Details

Multicenter, double-blind, randomized, parallel-
group study of 135 outpatients with insomnia

(mean age 60) over 7-14 days [1]

Efficacy
(Patient-
rated)

-- Statistically superior for 9 out of 13

variables measuring subjective
sleep quality and quantity [1]

Common
Side Effects

Restless legs [1] Bad/bitter taste (a known common
side effect of zopiclone) [1]
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While a direct comparison with propiomazine is not available, recent pharmacovigilance and observational

studies provide insight into the safety profiles of the more commonly used benzodiazepines (BZ drugs) and

"Z-drugs" (non-benzodiazepine hypnotics like zopiclone). This context is valuable as zopiclone was used in

the aforementioned clinical trial.

The table below summarizes safety signals detected for Z-drugs versus BZ drugs from a 2021 analysis of the

Japanese Adverse Drug Event Report (JADER) database [2].

Safety Signal Findings (Z-drugs vs. BZ drugs)
Key Metrics (for Z-
drugs where
detected)

Parasomnias Detected only in Z-drugs [2] Ln OR: 3.28, PRR:

23.47 [2]

Suicidal and Self-
Injurious Behaviour

Detected in both, but signal strength "much higher" with

Z-drugs [2]

PRR: 16.14 [2]

Deliria Detected in both, but signal strength "much higher" with

Z-drugs [2]

PRR: 11.64 [2]

Cortical
Dysfunction

Detected only in Z-drugs [2] PRR: 3.62 [2]

Psychiatric
Symptoms

Detected only in Z-drugs [2] PRR: 2.51 [2]

Impact on Driving &
Injury Severity

A 2025 Canadian study on older drivers in motor vehicle

collisions found no significant difference in severe injury
risk between hypnotic users and non-users [3] [4].

Experimental Methodologies

For transparency and reproducibility, here are the methodologies used in the key studies cited.

Pharmacovigilance Study Methodology [2]:
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Data Source: The Japanese Adverse Drug Event Report (JADER) database.

Statistical Analysis:
Volcano Plots: Used to visualize the relationship between the natural logarithm of the Odds

Ratio (ln OR) and the statistical significance (-log P-value) of adverse events for Z-drugs versus
BZ drugs.

Safety Signal Detection: The Proportional Reporting Ratio (PRR) was calculated. A signal was
considered significant if PRR ≥ 2, χ² ≥ 4, and the number of reported cases (N11) ≥ 3.

Clinical Trial Methodology [1]:

Design: A multicenter, double-blind, randomized, parallel-group study.
Participants: 135 outpatients with insomnia.

Intervention: A direct comparison of propiomazine (25 mg) and zopiclone (5 mg).
Outcome Measures: Patient-rated assessments of sleep quality and quantity, and reported side-

effects.

Pharmacological Pathway Visualization

The following diagram illustrates the shared and distinct mechanisms of action of the discussed hypnotic

drugs, based on information from the search results [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9327191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7847624/
https://www.smolecule.com/products/s622169?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


GABA Molecule

GABAA Receptor

Binds to

Enhanced Chloride Influx

Activation
leads to

Neuronal Inhibition

Therapeutic Effects:
Sedation, Hypnosis

Benzodiazepines (BZ Drugs)

Bind to
BZ site

Z-drugs (e.g., Zopiclone)

Bind to
BZ site

(selectively)

Propiomazine

Histamine (H1) Receptors

Blocks

Click to download full resolution via product page

Key Insights and Evidence Gaps

Propiomazine's Profile: The available direct evidence suggests that propiomazine may have a
different side-effect profile (e.g., restless legs) compared to Z-drugs (e.g., bad taste) [1]. Its primary

mechanism as an H1 receptor blocker is distinct from the GABAergic action of BZ drugs and Z-drugs
[5].

Modern Context for BZ/Z-drugs: Recent data highlights that Z-drugs carry significant and distinct
neurological and psychiatric safety signals, such as parasomnias and a stronger signal for suicidal

behavior compared to BZ drugs [2].
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Significant Evidence Gap: There is a clear lack of contemporary, large-scale clinical or

pharmacovigilance studies that directly compare the safety profile of propiomazine against modern
benzodiazepine hypnotics.

To strengthen this comparison, searching specifically for propiomazine in other pharmacovigilance databases

(such as the FDA Adverse Event Reporting System - FAERS) or conducting a systematic review of its use in

clinical practice guidelines could be productive next steps.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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